3-Cyclopropoxy-6-ethylpicolinaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-6-ethylpicolinaldehyde is a substituted picolinaldehyde derivative featuring a pyridine ring with a cyclopropoxy group at the 3-position and an ethyl group at the 6-position. The aldehyde functional group at the 2-position renders it reactive, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds or metal-chelating ligands.
Properties
Molecular Formula |
C11H13NO2 |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
3-cyclopropyloxy-6-ethylpyridine-2-carbaldehyde |
InChI |
InChI=1S/C11H13NO2/c1-2-8-3-6-11(10(7-13)12-8)14-9-4-5-9/h3,6-7,9H,2,4-5H2,1H3 |
InChI Key |
KOJVLABQPIAGMP-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=NC(=C(C=C1)OC2CC2)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-6-ethylpicolinaldehyde typically involves the following steps:
Formation of the Picolinaldehyde Core: The picolinaldehyde core can be synthesized through the Vilsmeier-Haack reaction, which involves the formylation of a pyridine derivative using a formylating agent such as DMF and POCl3.
Introduction of the Ethyl Group: The ethyl group can be introduced via an alkylation reaction using ethyl iodide and a suitable base such as potassium carbonate.
Attachment of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl bromide and a strong base like sodium hydride.
Industrial Production Methods
Industrial production of 3-Cyclopropoxy-6-ethylpicolinaldehyde may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-6-ethylpicolinaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products Formed
Oxidation: 3-Cyclopropoxy-6-ethylpicolinic acid.
Reduction: 3-Cyclopropoxy-6-ethylpicolinalcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-Cyclopropoxy-6-ethylpicolinaldehyde has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: It is used in the study of enzyme mechanisms and as a probe for investigating biological pathways.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-6-ethylpicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modification of their activity. The cyclopropoxy and ethyl groups may influence the compound’s binding affinity and specificity for its targets. Detailed studies on its molecular interactions and pathways are essential to fully understand its effects.
Comparison with Similar Compounds
Substituent Effects and Structural Similarity
Key analogs and their similarity scores (calculated based on functional groups and substitution patterns) are summarized below:
| Compound Name | Substituents (Positions) | CAS Number | Similarity Score |
|---|---|---|---|
| 3-Amino-6-chloropicolinaldehyde | -NH₂ (3), -Cl (6) | 343781-53-3 | 0.85 |
| 1-(6-Chloropyridin-2-yl)ethanone | -COCH₃ (2), -Cl (6) | 132683-62-6 | 0.90 |
| 3-Bromo-6-chloropicolinaldehyde | -Br (3), -Cl (6) | 884494-77-3 | 0.77 |
| 6-Chloro-3-fluoropicolinaldehyde | -F (3), -Cl (6) | 152356-57-5 | 0.77 |
Key Observations:
- Electron-Withdrawing vs. Chloro (-Cl) and bromo (-Br) substituents in analogs (e.g., 3-Bromo-6-chloropicolinaldehyde) further increase electrophilicity but reduce solubility in polar solvents .
- Steric and Reactivity Differences: The ethyl group at position 6 in the target compound introduces steric hindrance, which may slow nucleophilic addition reactions compared to smaller substituents like -Cl or -F .
Physicochemical Properties
Limited data exist for the target compound, but trends from analogs suggest:
- Boiling Point : Expected to be higher than fluoro- or chloro-substituted analogs due to the ethyl group’s increased molecular weight.
- Solubility: Lower solubility in water compared to amino-substituted derivatives due to the hydrophobic cyclopropoxy and ethyl groups .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
